Cas no 16341-62-1 (5-Pyrimidinecarboxamide,2-amino-4,6-dimethyl-)

• Product Name: 5-Pyrimidinecarboxamide,2-amino-4,6-dimethyl-
• CAS No: 16341-62-1
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 121592
• PubChem ID: 45117332
• Update Time: 2025-04-18

5-Pyrimidinecarboxamide,2-amino-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide,2-amino-4,6-dimethyl-
• 2-amino-4,6-dimethylpyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 2-amino-4,6-dimethyl- (8CI)
• 16341-62-1

• Inchi： 1S/C7H10N4O/c1-3-5(6(8)12)4(2)11-7(9)10-3/h1-2H3,(H2,8,12)(H2,9,10,11)
• InChI Key： SBXLLPWEWVEYQF-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N=C(N)N=C1C)N

Computed Properties

• Exact Mass: 166.0856
• Monoisotopic Mass: 166.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 94.89